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molecular formula C7H14ClN B140178 2-(Chloromethyl)-1-methylpiperidine CAS No. 49665-74-9

2-(Chloromethyl)-1-methylpiperidine

Cat. No. B140178
CAS RN: 49665-74-9
M. Wt: 147.64 g/mol
InChI Key: FGMRHGUEOYXVMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06413987B1

Procedure details

Treatment of 1-methyl-2-piperidinemethanol (12.9 g, 0.1 mol) with thionyl chloride (7.6 ml) in chloroform (40 ml), as described in example 3, gave 1-methyl-2-(chloromethyl) piperidine (5.0 g, 34%).
Name
1-methyl-2-piperidinemethanol
Quantity
12.9 g
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
7.6 mL
Type
reactant
Reaction Step Two
Name
chloroform
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
1-methyl-2-(chloromethyl) piperidine
Yield
34%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:7][CH2:6][CH2:5][CH2:4][CH:3]1[CH2:8]O.S(Cl)([Cl:12])=O>C(Cl)(Cl)Cl>[CH3:1][N:2]1[CH2:7][CH2:6][CH2:5][CH2:4][CH:3]1[CH2:8][Cl:12]

Inputs

Step One
Name
1-methyl-2-piperidinemethanol
Quantity
12.9 g
Type
reactant
Smiles
CN1C(CCCC1)CO
Step Two
Name
thionyl chloride
Quantity
7.6 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Step Three
Name
chloroform
Quantity
40 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-methyl-2-(chloromethyl) piperidine
Type
product
Smiles
CN1C(CCCC1)CCl
Measurements
Type Value Analysis
AMOUNT: MASS 5 g
YIELD: PERCENTYIELD 34%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.